Cas no 37687-24-4 (Diethyl 1H-pyrazole-3,5-dicarboxylate)

Diethyl 1H-pyrazole-3,5-dicarboxylate is a versatile heterocyclic compound featuring a pyrazole core with ester functional groups at the 3- and 5-positions. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing more complex pyrazole derivatives. The diethyl ester groups enhance solubility in organic solvents, facilitating further functionalization. Its reactivity allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and coordination chemistry. The compound’s stability under standard conditions ensures ease of handling and storage. Its well-defined synthetic route and high purity make it a reliable building block for research and industrial processes requiring precise molecular frameworks.

Diethyl 1H-pyrazole-3,5-dicarboxylate structure

37687-24-4 structure

Product Name:Diethyl 1H-pyrazole-3,5-dicarboxylate

CAS No:37687-24-4

MF:C₉H₁₂N₂O₄

MW:212.202582359314

MDL:MFCD00152167

CID:306597

PubChem ID:24864132

Update Time:2025-07-20

Diethyl 1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl 1H-pyrazole-3,5-dicarboxylate
- 3,5-(Diethoxycarbonyl)-1H-pyrazole
- Diethyl pyrazole-3,5-dicarboxylate
- NSC 97126
- 1H-PYRAZOLE-3,5-DICARBOXYLIC ACID DIETHYL ESTER
- 1H-Pyrazole-3,5-dicarboxylicacid, 3,5-diethyl ester
- 3,5-Pyrazoledicarboxylic acid diethyl ester
- Diethyl 3,5-pyrazoledicarboxylate
- Pyrazole-3,5-dicarboxylic Acid Diethyl Ester
- 3,5-Diethoxycarbonylpyrazole
- 3,5-diethyl 1H-pyrazole-3,5-dicarboxylate
- AK112723
- 1H-Pyrazole-3,5-dicarboxylic acid, diethyl ester
- NSC97126
- zlchem 861
- PubChem22955
- NCIOpen2_006357
- KS
- BP-12427
- DTXSID00191124
- Diethyl 3,5-pyrazoledicarboxylate, 98%
- Z1493464649
- diethyl-3,5-pyrazole dicarboxylate
- SB21930
- BCP06818
- AM803811
- D3507
- DIethyl-3,5-PYRAZOLEDICARBOXYLATE
- 3,5-diethoxycarbonyl-1H-pyrazole
- CS-D1744
- BS-4202
- 37687-24-4
- EN300-116033
- FT-0624854
- NS00030266
- MBWXLICVQZUJOW-UHFFFAOYSA-N
- A823828
- MFCD00152167
- SCHEMBL1007015
- AC-9372
- AKOS015898149
- NSC-97126
- di-ethyl 1h-pyrazole-3,5-dicarboxylate
- SY033065
- BBL100063
- DB-008571
- STL511039
- MDL： MFCD00152167
- Inchi： 1S/C9H12N2O4/c1-3-14-8(12)6-5-7(11-10-6)9(13)15-4-2/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key： MBWXLICVQZUJOW-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(C(=O)OCC)=NN1)=O

Computed Properties

Exact Mass: 212.08000
Monoisotopic Mass: 212.079707
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.3
Topological Polar Surface Area: 81.3

Experimental Properties

Color/Form: Slightly yellow crystalline powder
Density: 1.249
Melting Point: 52.0 to 57.0 deg-C
Boiling Point: 362.5℃ at 760 mmHg
Flash Point: 173ºC
Refractive Index: 1.5373 (estimate)
PSA: 81.28000
LogP: 0.76310

Diethyl 1H-pyrazole-3,5-dicarboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

Diethyl 1H-pyrazole-3,5-dicarboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 1H-pyrazole-3,5-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM189060-25g	1H-Pyrazole-3,5-dicarboxylic acid diethyl ester	37687-24-4	95+%	25g	$62	2021-08-05
Chemenu	CM189060-100g	1H-Pyrazole-3,5-dicarboxylic acid diethyl ester	37687-24-4	95+%	100g	$225	2021-08-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009381-1g	Diethyl 1H-pyrazole-3,5-dicarboxylate	37687-24-4	98%	1g	￥27	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009381-25g	Diethyl 1H-pyrazole-3,5-dicarboxylate	37687-24-4	98%	25g	￥228	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009381-5g	Diethyl 1H-pyrazole-3,5-dicarboxylate	37687-24-4	98%	5g	￥53	2024-05-23
Chemenu	CM189060-25g	1H-Pyrazole-3,5-dicarboxylic acid diethyl ester	37687-24-4	95%+	25g	$62	2022-09-01
Chemenu	CM189060-100g	1H-Pyrazole-3,5-dicarboxylic acid diethyl ester	37687-24-4	95%+	100g	$226	2024-07-17
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0835659567-1g	Diethyl 1H-pyrazole-3,5-dicarboxylate	37687-24-4	97%(HPLC)	1g	¥ 64.7	2024-07-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0835659551-5g	Diethyl 1H-pyrazole-3,5-dicarboxylate	37687-24-4	97%(HPLC)	5g	¥ 170.6	2024-07-19
Apollo Scientific	OR322084-1g	Diethyl pyrazole-3,5-dicarboxylate	37687-24-4	97+%	1g	£15.00	2025-03-21

Diethyl 1H-pyrazole-3,5-dicarboxylate Production Method

Diethyl 1H-pyrazole-3,5-dicarboxylate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:37687-24-4)Diethyl 1H-pyrazole-3,5-dicarboxylate

Order Number:A823828

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:18

Price ($):580.0

Email:sales@amadischem.com

Product Official Link

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